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Compound of Interest

Compound Name: AMAS

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Anti-Malignin Antibody Serum (AMAS) test is a serum-based in vitro immunoassay
designed for the early detection and monitoring of cancer.[1] This test measures the
concentration of a specific antibody, the Anti-Malignin Antibody, which is produced by the
body's immune system in response to the presence of malignin, a 10,000 Dalton polypeptide
found in most malignant cells.[2] Unlike other cancer markers that are often antigens released
by tumors in later stages, the AMAS test detects an early-stage antibody response, making it a
potential tool for early-stage cancer detection and recurrence monitoring.[1][3] The test is
performed by Oncolab, Inc., a CLIA-certified laboratory.[3]

Principle of the AMAS Test

The AMAS test is a type of immunoassay.[1] The fundamental principle of an immunoassay is
the specific binding of an antibody to its corresponding antigen. In the case of the AMAS test,
the analyte being measured is the Anti-Malignin Antibody (AMA) present in the patient's serum.

The general workflow of the AMAS test, based on available information, involves an
immunoadsorption step. The patient's serum is incubated with a "Target reagent,” which
consists of malignin antigen covalently bound to a solid support (bromoacetylcellulose). The
Anti-Malignin Antibodies in the serum specifically bind to the malignin on this support. After a
washing step to remove unbound components, the bound antibodies are eluted (released)
using an acetic acid solution. The concentration of the eluted antibodies is then quantified to
determine the AMAS level.
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AMAS Test Kit Components and Sample

Requirements

The AMAS test requires a specific collection and shipping kit provided by Oncolab. It is crucial

to use only the components provided in the kit to ensure the accuracy and validity of the test

results.

Component

Description

Collection Tube

Covidien Monoject 10mL tube
(REF#8881302718). This is a non-silicone
coated, no-additive tube. No substitutions are

permitted.[4]

Transfer Pipette

Glass Pasteur pipette. Plastic pipettes should

not be used as they can absorb the antibody.[4]

Cryotube

Greiner Bio-One cryotube. This is the only
acceptable tube for serum submission to
Oncolab.[4]

Shipping Container

Styrofoam packing box for temperature-

controlled shipment.

Requisition Form

To be completed by the healthcare provider and

patient.

Shipping Labels

UN3373 & UN1845 stickers for the outside of
the shipping box.[4]

Sample Requirements:
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Parameter Requirement
Sample Type Serum
Minimum Serum Volume 2 mL[4]

Patient Preparation

No special preparation, such as fasting, is

required.[4]

Blood Draw Timing

Blood must be drawn Monday through
Thursday, as tests are processed Tuesday
through Friday.[4]

Experimental Protocols
l. Blood Collection

o Use only the enclosed Covidien Monoject 10mL tube. Do not substitute with any other type

of tube.[4]

e This must be the first tube drawn to avoid the formation of an antibody-absorbing clot.[4]

o Draw the blood directly into the Monoject tube. Do not use a butterfly tubing apparatus.[4]

Il. Serum Processing

» Clotting: Allow the blood to sit at room temperature for a minimum of 30 minutes and a

maximum of 2 hours to allow a clot to form.[4]

» Refrigeration: After clotting, place the blood tube in a refrigerator at 4°C (x 2°C) for a

minimum of 1 hour and a maximum of 3 hours.[4]

o Centrifugation:

o Centrifuge the blood tube at 3000 RPM for 15 minutes at 4°C (x 2°C).[4]

o If a refrigerated centrifuge is not available, chill the empty centrifuge cups in a refrigerator

for 10 minutes before use.[4]

e Serum Transfer:
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o Using the provided glass Pasteur pipette, carefully transfer the serum (the clear liquid
portion) to the provided screw-cap Greiner Bio-One cryotube.[4]

o Ensure a minimum of 2 mL of serum is collected.[4]

o Label the Greiner cryotube with the patient's name, date of birth, and the date/time of
collection.[4]

o Discard the original Monoject tube.[4]

lll. Sample Shipping

o Freezing: Immediately freeze the serum by placing the Greiner cryotube in dry ice (CO2). Do
not use a standard freezer.[4]

e Packaging:

o Place the frozen Greiner cryotube in the provided Styrofoam shipping container with a
sufficient amount of dry ice (approximately 3 pounds). Do not use gel ice packs.[4]

o Complete the enclosed requisition form and place it in the shipping container.
e Shipping:
o Attach the UN3373 and UN1845 stickers to the outside of the cardboard shipping box.[4]

o Ship the package via FedEx Priority Overnight or UPS Next Day Air for 10:30 am delivery
to Oncolab.[4]

Data Presentation

The AMAS test results are reported quantitatively. The interpretation of the results should be
done by a qualified healthcare professional in the context of the patient's overall clinical picture.
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Result Category

Interpretation

Indicates a low level of Anti-Malignin Antibody. A

normal AMAS level can occur in individuals

Normal without cancer, in those with advanced or
terminal cancer, and in successfully treated
cancer patients with no evidence of disease.[2]

. Results that are not definitively normal or

Borderline )
elevated. Repeat testing may be recommended.
Indicates a high level of Anti-Malignin Antibody;,

Elevated which is associated with the presence of active,
non-terminal cancer.[2]

Visualizations
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1. Sample Collection

Draw blood into
Covidien Monoject tube

2. Serum Processing

Clot at room temp
(30-120 min)

l

Refrigerate at 4°C
(1-3 hours)

l

Centrifuge at 3000 RPM
for 15 min at 4°C

l

Transfer serum to
Greiner Bio-One cryotube

3. Shipping

Freeze serum
in dry ice

Package with dry ice
in Styrofoam container

Ship overnight
to Oncolab

4. Laborato

Immunoassay
(Quantification of AMAS)

Report Results

ry Analysis (Oncolab)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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